Cas no 2137738-20-4 (N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide)
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-737766
- 2137738-20-4
- N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide
-
- Inchi: 1S/C14H26N2O/c1-3-4-9(2)14(17)16-8-10-5-11-7-13(15)12(11)6-10/h9-13H,3-8,15H2,1-2H3,(H,16,17)
- InChI Key: QWWJNUHPJXAOBM-UHFFFAOYSA-N
- SMILES: O=C(C(C)CCC)NCC1CC2CC(C2C1)N
Computed Properties
- Exact Mass: 238.204513457g/mol
- Monoisotopic Mass: 238.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.1Ų
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-737766-0.05g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 0.05g |
$1417.0 | 2025-03-11 | |
| Enamine | EN300-737766-0.1g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 0.1g |
$1484.0 | 2025-03-11 | |
| Enamine | EN300-737766-0.25g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 0.25g |
$1551.0 | 2025-03-11 | |
| Enamine | EN300-737766-0.5g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 0.5g |
$1619.0 | 2025-03-11 | |
| Enamine | EN300-737766-1.0g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 1.0g |
$1686.0 | 2025-03-11 | |
| Enamine | EN300-737766-2.5g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 2.5g |
$3304.0 | 2025-03-11 | |
| Enamine | EN300-737766-5.0g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 5.0g |
$4890.0 | 2025-03-11 | |
| Enamine | EN300-737766-10.0g |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide |
2137738-20-4 | 95.0% | 10.0g |
$7250.0 | 2025-03-11 |
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide Related Literature
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide (CAS No. 2137738-20-4): A Comprehensive Overview
N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide (CAS No. 2137738-20-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic core and amino functional group, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a lead compound for drug development.
The chemical structure of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide is particularly noteworthy for its bicyclo[3.2.0]heptane scaffold, which is a seven-membered ring with a bridged structure. This scaffold provides the compound with enhanced stability and conformational rigidity, which are desirable properties for drug candidates as they can improve pharmacokinetic profiles and reduce metabolic degradation. The presence of the amino group on the bicyclic core further enhances the compound's reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.
Recent research has focused on the biological activities of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide. Studies have shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.
In addition to its anti-inflammatory properties, N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide has also demonstrated neuroprotective effects in preclinical studies. Research conducted on animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, has shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide may have therapeutic potential in the treatment of neurodegenerative disorders.
The pharmacokinetic properties of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability, which is an important consideration for drug development, as it allows for convenient administration to patients.
To further evaluate the safety and efficacy of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide, several clinical trials are currently underway. These trials aim to assess the compound's safety in humans and to determine its optimal dosing regimens for various therapeutic applications. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.
In conclusion, N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide (CAS No. 2137738-20-4) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications in various medical fields, including anti-inflammatory and neuroprotective treatments. Ongoing research and clinical trials will continue to provide valuable insights into its safety and efficacy, paving the way for its potential use as a novel therapeutic agent.
2137738-20-4 (N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-methylpentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)